Cas no 959239-71-5 (4-Chloro-5-ethyl-2-methylpyrimidine)

• Product Name: 4-Chloro-5-ethyl-2-methylpyrimidine
• CAS No: 959239-71-5
• MF: C₇H₉ClN₂
• MW: 156.612760305405
• MDL: MFCD09754453
• CID: 876454
• PubChem ID: 23633126
• Update Time: 2025-04-19

4-Chloro-5-ethyl-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-ethyl-2-methylpyrimidine
• 4-chloro-5-ethyl-2-methylpyrimidine(SALTDATA: FREE)
• AKOS006283019
• RHRZSUJCSOWRHN-UHFFFAOYSA-N
• 959239-71-5
• SB56837
• DTXSID40635259
• 4-Chloro-5-ethyl-2-methylpyrimidine, AldrichCPR
• MFCD09754453
• SCHEMBL3705875

• MDL： MFCD09754453
• Inchi： 1S/C7H9ClN2/c1-3-6-4-9-5(2)10-7(6)8/h4H,3H2,1-2H3
• InChI Key： RHRZSUJCSOWRHN-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(C)N=1)CC

Computed Properties

• Exact Mass: 156.0454260g/mol
• Monoisotopic Mass: 156.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.143
• Boiling Point: 209.1°C at 760 mmHg
• Flash Point: 99.8°C
• Refractive Index: 1.521

4-Chloro-5-ethyl-2-methylpyrimidine Security Information

• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：